molecular formula C8H10O3 B8779705 5-Methoxy-2-methylbenzene-1,3-diol CAS No. 6307-89-7

5-Methoxy-2-methylbenzene-1,3-diol

Cat. No. B8779705
CAS RN: 6307-89-7
M. Wt: 154.16 g/mol
InChI Key: YPIDZFLQKNEKRA-UHFFFAOYSA-N
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Description

5-methoxy-2-methylbenzene-1,3-diol is a member of methoxybenzenes and a member of phenols.

properties

CAS RN

6307-89-7

Molecular Formula

C8H10O3

Molecular Weight

154.16 g/mol

IUPAC Name

5-methoxy-2-methylbenzene-1,3-diol

InChI

InChI=1S/C8H10O3/c1-5-7(9)3-6(11-2)4-8(5)10/h3-4,9-10H,1-2H3

InChI Key

YPIDZFLQKNEKRA-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1O)OC)O

Canonical SMILES

CC1=C(C=C(C=C1O)OC)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 9 (314 mg, 1.30 mmol) in MeOH (10.8 mL) at room temperature was treated dropwise with 3 M HCl (3.46 mL, 10.3 mmol), then heated to reflux for one hour. Water (11 mL) was added and the solution was extracted with EtOAc (3×15 mL). Combined organic fractions were washed with saturated aqueous NaCl, dried (Na2SO4), filtered, and concentrated to afford 10 as a red amorphous solid (177 mg, 99%): 1H NMR (CDCl3, 500 MHz) 8.17 (s, 1H), 6.09 (d, J=1.6 Hz, 1H), 6.04 (s, 1H), 3.67 (d, J=9.9 Hz, 3H), 2.08 (d, J=4.1 Hz, 3H); 13C NMR (CDCl3, 125 MHz) 160.3, 157.8, 155.4, 108.4, 93.9, 93.8, 55.0, 7.0; IR (film) νmax 3445, 2924, 2853, 2359, 2332, 1653, 1636, 1456, 1080, 1022, 798, 669 cm−1; HRMS (ESI+) m/z: [2M+H]+ calcd for C8H10O3, 309.1338 found, 309.1332.
Name
9
Quantity
314 mg
Type
reactant
Reaction Step One
Name
Quantity
3.46 mL
Type
reactant
Reaction Step One
Name
Quantity
10.8 mL
Type
solvent
Reaction Step One
Name
Quantity
11 mL
Type
reactant
Reaction Step Two
Name
Yield
99%

Synthesis routes and methods II

Procedure details

The preparation of intermediate 6 is described and illustrated below. The coumarin phenol 7 was converted to the methoxymethyl ether using methoxymethyl chloride and Hunig's base in Dimethylformamide. The free aniline, liberated through hydrogenolysis with 10% Pd/C and hydrogen in tetrahydrofuran from 7, was coupled with acid chloride 9 to give benzamide 10. Subsequent cleavage of the methoxymethyl ether with 4N hydrochloride in dioxane provided phenol 6 in high yield.
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intermediate 6
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0 (± 1) mol
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reactant
Reaction Step One
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0 (± 1) mol
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solvent
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0 (± 1) mol
Type
catalyst
Reaction Step Three
Name
coumarin phenol
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0 (± 1) mol
Type
reactant
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0 (± 1) mol
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reactant
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0 (± 1) mol
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reactant
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reactant
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reactant
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0 (± 1) mol
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reactant
Reaction Step Nine
Name
acid chloride
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0 (± 1) mol
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reactant
Reaction Step Ten
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0 (± 1) mol
Type
solvent
Reaction Step Eleven

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Reactant of Route 5
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Reactant of Route 6
5-Methoxy-2-methylbenzene-1,3-diol

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